Cas no 875157-56-5 (WAY-661156)

• Product Name: WAY-661156
• CAS No: 875157-56-5
• MF: C₁₉H₁₉BrN₂O₆
• MW: 451.267964601517
• CID: 5584349
• PubChem ID: 2530928
• Update Time: 2025-07-01

WAY-661156 Chemical and Physical Properties

Names and Identifiers

• AKOS033933962
• 875157-56-5
• 2-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl 2-bromo-5-methoxybenzoate
• Z25128216
• 2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl 2-bromo-5-methoxybenzoate
• G68578
• WAY-661156

• Inchi： 1S/C19H19BrN2O6/c1-26-13-4-5-15(20)14(11-13)19(25)28-12-17(23)21-6-8-22(9-7-21)18(24)16-3-2-10-27-16/h2-5,10-11H,6-9,12H2,1H3
• InChI Key： UZASRWGGDMYUAD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(=O)OCC(N1CCN(C(C2=CC=CO2)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 450.04265g/mol
• Monoisotopic Mass: 450.04265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.3Ų

Additional information on WAY-661156

Introduction to Compound with CAS No. 875157-56-5 and Product Name WAY-661156

The compound with the CAS number 875157-56-5 and the product name WAY-661156 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in therapeutic interventions. The molecular structure of this compound, characterized by its precise chemical composition, makes it a promising candidate for further investigation in various medical and pharmaceutical contexts.

Recent studies have highlighted the compound's potential in modulating biological pathways that are critical for disease progression. Specifically, research indicates that WAY-661156 may interact with specific enzymes and receptors, thereby influencing cellular processes that are relevant to conditions such as inflammation, neurodegeneration, and metabolic disorders. The compound's ability to selectively target these pathways without significant off-target effects is a key factor that underscores its therapeutic promise.

In the realm of drug development, the significance of 875157-56-5 lies in its novel chemical scaffold, which distinguishes it from existing pharmacological agents. This uniqueness has positioned it as a subject of intense interest for researchers aiming to develop next-generation therapeutics. The compound's synthesis involves complex organic transformations that have been optimized to ensure high yield and purity, making it suitable for both preclinical and clinical studies.

One of the most compelling aspects of WAY-661156 is its potential role in addressing unmet medical needs. Current research suggests that this compound may offer advantages over conventional treatments due to its improved bioavailability and reduced toxicity profiles. These attributes are particularly important in the context of chronic diseases where long-term treatment is necessary. The compound's mechanism of action appears to involve intricate interactions with biological targets, which are being meticulously studied to unravel its full therapeutic potential.

The scientific community has been particularly intrigued by the compound's ability to exhibit synergistic effects when combined with other therapeutic agents. Preliminary data indicate that 875157-56-5 may enhance the efficacy of existing treatments while minimizing side effects. This observation has opened up new avenues for combination therapy strategies, which could be particularly beneficial in complex diseases such as cancer and autoimmune disorders.

Advances in computational chemistry and molecular modeling have played a crucial role in understanding the behavior of WAY-661156 at the molecular level. These computational approaches have allowed researchers to predict how the compound interacts with biological systems, providing valuable insights into its potential therapeutic applications. The integration of experimental data with computational simulations has been instrumental in refining the design of this compound, leading to more targeted and effective drug candidates.

The regulatory landscape for novel compounds like 875157-56-5 is evolving rapidly, reflecting the growing interest in innovative therapeutics. Regulatory agencies are increasingly recognizing the importance of expedited pathways for drugs that address critical unmet medical needs. This evolving framework has created a favorable environment for compounds like WAY-661156, which show promise in early clinical trials.

Future research directions for 875157-56-5 include exploring its efficacy in larger patient populations and evaluating long-term safety profiles. Clinical trials are underway to assess its effectiveness in treating conditions such as neurodegenerative diseases and metabolic syndromes. The outcomes of these trials will be crucial in determining whether this compound can transition from laboratory research to clinical practice.

The development of WAY-661156 also underscores the importance of interdisciplinary collaboration in drug discovery. Researchers from diverse fields, including chemistry, biology, pharmacology, and medicine, are contributing their expertise to maximize the therapeutic potential of this compound. This collaborative approach is essential for overcoming the challenges associated with translating basic research into viable clinical therapies.

In conclusion, the compound identified by CAS number 875157-56-5 and product name WAY-661156 represents a significant milestone in pharmaceutical innovation. Its unique chemical properties and promising biological activities position it as a valuable asset in the fight against various diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to make substantial contributions to modern medicine.